Cas no 324758-78-3 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide)
N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
- N-(4-(4-chlorophenyl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
- N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
- F0098-0339
- AKOS002519572
- 324758-78-3
- Z29593071
-
- Inchi: 1S/C14H8ClN3O3S2/c15-9-3-1-8(2-4-9)10-7-22-14(16-10)17-13(19)11-5-6-12(23-11)18(20)21/h1-7H,(H,16,17,19)
- InChI Key: VZPKSZQSNZBNKO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1=CC=C([N+](=O)[O-])S1)=O
Computed Properties
- Exact Mass: 364.9695612g/mol
- Monoisotopic Mass: 364.9695612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 144Ų
N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0098-0339-2μmol |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-5μmol |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-10μmol |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-20μmol |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-1mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-2mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-3mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-4mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-5mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0098-0339-10mg |
N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
324758-78-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
Introduction to N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 324758-78-3)
N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 324758-78-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of multiple heterocyclic rings and functional groups in its molecular structure contributes to its diverse reactivity and potential therapeutic applications.
The molecular framework of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide consists of a thiophene core substituted with a nitro group and an amide moiety, further connected to a thiazole ring. The 4-chlorophenyl group introduces a halogen atom, which is known to enhance the lipophilicity and binding affinity of the molecule. This structural arrangement not only imparts unique electronic properties but also opens up possibilities for various interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have suggested that the nitrothiophene moiety can interact with specific amino acid residues in protein targets, potentially modulating enzymatic activity or signaling pathways. The thiazole ring is another critical component that contributes to the compound's bioactivity, often found in biologically active natural products and synthetic drugs.
In the context of drug discovery, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide has been investigated for its potential as an antimicrobial agent. The combination of the nitro group and the aromatic rings enhances its ability to disrupt bacterial cell membranes and inhibit key metabolic pathways. Preliminary experiments have shown promising results against several resistant strains of bacteria, highlighting its therapeutic potential.
The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further exploration of its pharmacological properties.
One of the most intriguing aspects of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide is its photophysical properties. The nitro group and thiophene ring contribute to its ability to absorb light in the visible spectrum, making it a candidate for applications in photodynamic therapy. Researchers are exploring ways to harness this property for targeted cancer treatment, where light activation can induce localized cell death without harming surrounding tissues.
The compound's solubility profile is another area of interest. Due to its polar functional groups, it exhibits moderate solubility in both aqueous and organic solvents, facilitating its formulation into various dosage forms. This characteristic is essential for developing effective pharmaceutical formulations that ensure optimal bioavailability and therapeutic efficacy.
Recent clinical trials have begun to explore the potential applications of derivatives of this compound in treating inflammatory diseases. The anti-inflammatory activity observed in preclinical studies suggests that it may modulate cytokine production and inhibit inflammatory pathways. Further research is needed to fully understand its mechanism of action and long-term safety profile.
The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide. These algorithms can predict biological activity based on molecular descriptors, significantly reducing the time required for hit identification. This approach has already led to several breakthroughs in identifying novel therapeutic agents with minimal experimental validation.
In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 324758-78-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research in antimicrobial therapy, photodynamic therapy, and anti-inflammatory treatments. As computational methods continue to advance, the exploration of such compounds will undoubtedly lead to new discoveries that benefit human health.
324758-78-3 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)